molecular formula C13H11FN2O2 B8430014 3-[(3-Fluorobenzyl)amino]pyridine-4-carboxylic acid

3-[(3-Fluorobenzyl)amino]pyridine-4-carboxylic acid

Cat. No.: B8430014
M. Wt: 246.24 g/mol
InChI Key: ZIMGHIAKGUTXHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(3-Fluorobenzyl)amino]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H11FN2O2 and its molecular weight is 246.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H11FN2O2

Molecular Weight

246.24 g/mol

IUPAC Name

3-[(3-fluorophenyl)methylamino]pyridine-4-carboxylic acid

InChI

InChI=1S/C13H11FN2O2/c14-10-3-1-2-9(6-10)7-16-12-8-15-5-4-11(12)13(17)18/h1-6,8,16H,7H2,(H,17,18)

InChI Key

ZIMGHIAKGUTXHI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)CNC2=C(C=CN=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Fluoroisonicotinic acid (100 mg, 0.71 mmol) and 3-fluorobenzylamine (308 μL, 2.84 mmol) were combined in DMA (3 mL) and the solution was stirred at 168° C. in a microwave for 90 min. The solution was concentrated in vacuo and purified through a short plug of silica gel chromatography (20% MeOH/DCM). The semi-pure fractions were concentrated and then taken up in water to give a white precipitate, which was collected by filtration and dried under vacuum to give 58 mg (33%) of the title compound. 1H NMR (500 MHz, DMSO-d6): δ 8.18 (s, 1H), 7.99 (br s, 1H), 7.84 (d, 1H, J=5.0 Hz), 7.58 (d, 1H, J=5.0 Hz), 7.31-7.41 (m, 2H), 7.15-7.23 (m, 2H), 4.62 (s, 2H). [M+H] calc'd for C13H11FN2O2, 247. found 247.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
308 μL
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Three
Yield
33%

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